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Compound of Interest

Compound Name: Prelog-Djerassi lactone
CAS No.: 69056-12-8
Cat. No.: B12778666
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Technical Guide: (+)-Prelog-Djerassi Lactone

Authored for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the (+)-Prelog-Djerassi
lactone, a crucial chiral building block in the total synthesis of numerous macrolide antibiotics.
It details the compound's core properties, a key stereoselective synthesis protocol, and its
pivotal role in medicinal chemistry.

Core Properties and Identification

The (+)-Prelog-Djerassi lactone is a chiral organic compound first identified as a degradation
product of macrolide antibiotics such as narbomycin and methymycin.[1] Its well-defined
stereochemistry makes it an invaluable synthon for constructing complex natural products.

Chemical and Physical Data

The key identifying and physical properties of the (+)-Prelog-Djerassi lactone are summarized
below.
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Identifier Value

CAS Number 69056-12-8[1][2][3]

(2R)-2-[(2S,3S,5R)-3,5-dimethyl-6-oxooxan-2-

UPAC Name yl]propanoic acid[2][3]

Molecular Formula C10H1604[1][2]

Molecular Weight 200.23 g/mol [1][2][3]

Physical Property Value

Appearance Crystalline solid[1]

Melting Point 124-125 °CJ[1]

Specific Optical Rotation [a]D +33° (c = 0.797 in CHCI3)[1]

Role in Macrolide Synthesis

The primary significance of the Prelog-Djerassi lactone lies in its use as a versatile
intermediate for synthesizing the aglycone core of many important macrolide antibiotics. Its
rigid, pre-organized stereochemical structure allows for the controlled construction of larger,
complex macrocycles.
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Fig 1. Role of Prelog-Djerassi Lactone in Macrolide Synthesis.

Experimental Protocol: Stereoselective Synthesis
(Evans & Bartroli, 1982)

One of the seminal asymmetric syntheses of (+)-Prelog-Djerassi lactone was developed by
Evans and Bartroli, employing chiral N-acyloxazolidinones to direct stereoselective alkylation
and aldol reactions. This approach provides excellent control over the compound's four

stereocenters.

The general workflow is outlined below.
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Evans & Bartroli Synthesis Workflow (1982)
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Fig 2. Workflow for the Evans & Bartroli Stereoselective Synthesis.
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Detailed Methodology

The following protocol is adapted from the synthesis reported by D. A. Evans and J. Bartroli in
Tetrahedron Letters, Vol. 23, No. 8, pp. 807-810, 1982.

Step 1: Diastereoselective Alkylation of Chiral Propionimide

The chiral propionimide, derived from (1S,2R)-norephedrine, is dissolved in tetrahydrofuran
(THF) at -78 °C.

The solution is treated with a slight excess of sodium hexamethyldisilazide (NaHMDS) to
form the corresponding sodium enolate.

Methyl iodide (Mel) is added to the enolate solution, and the reaction is stirred until the
alkylation is complete.

The reaction is quenched and worked up to yield the alkylated product with high
diastereoselectivity.

Step 2: Conversion to Chiral Ethyl Ketone

The chiral auxiliary is removed from the alkylated product via hydrolysis. A common method
involves treatment with lithium hydroxide (LIOH) and hydrogen peroxide (H202) in a
THF/water mixture.

This yields the corresponding chiral carboxylic acid.

The carboxylic acid is then treated with ethyllithium (EtLi) in an appropriate solvent like ether
or THF to generate the target chiral ethyl ketone.

Step 3: Diastereoselective Aldol Condensation

The chiral ethyl ketone is dissolved in an anhydrous, aprotic solvent (e.g., dichloromethane)
and cooled to -78 °C.

Dibutylboron triflate and a tertiary amine base (e.g., diisopropylethylamine) are added to
form the Z-boron enolate in situ.
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» Freshly distilled acetaldehyde is added to the enolate solution. The reaction is maintained at
low temperature to ensure high diastereoselectivity (>400:1 erythro:threo selectivity
reported).

e The reaction is quenched, typically with a pH 7 buffer, and the aldol adduct is isolated after
an oxidative workup (e.g., with buffered H203).

Step 4: Oxidative Cleavage and Lactonization

The aldol adduct is subjected to ozonolysis to cleave the terminal double bond (formed from
the ethyl ketone precursor) to a carboxylic acid.

e The resulting intermediate is then treated with Jones reagent (a solution of chromium trioxide
in sulfuric acid) or a milder oxidant like pyridinium chlorochromate (PCC) to oxidize the
secondary alcohol to a ketone and ensure the terminal carbon is fully oxidized to a carboxylic
acid.

o The resulting keto-acid spontaneously cyclizes under the acidic reaction conditions to form
the stable d-lactone ring.

 Purification via chromatography or recrystallization yields the final (+)-Prelog-Djerassi
lactone with high optical purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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